3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine

• IUPAC Name: [4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-(4-ethoxyphenyl)methanone
• InChI: InChI=1S/C22H26N6O2/c1-4-30-19-7-5-18(6-8-19)22(29)27-13-11-26(12-14-27)20-9-10-21(24-23-20)28-17(3)15-16(2)25-28/h5-10,15H,4,11-14H2,1-3H3
• InChI Key: ATSQRYJLANYNDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C(=CC(=N4)C)C
• Molecular Formula: C22H26N6O2
• Molecular Weight: 406.5 g/mol

Description

3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine is a complex heterocyclic compound. It features a pyrazole ring, a piperazine ring, and a pyridazine ring, making it a molecule of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole and piperazine intermediates, followed by their coupling with the pyridazine core under controlled conditions. Common reagents used include ethyl 4-(4-ethoxybenzoyl)piperazine-1-carboxylate and 3,5-dimethyl-1H-pyrazole .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, temperature control, and purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate.

Reduction: Reduction reactions can be carried out using hydrogenation techniques.

Substitution: Nucleophilic and electrophilic substitution reactions are possible due to the presence of multiple reactive sites.

Common Reagents and Conditions

Common reagents include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas in the presence of a palladium catalyst, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed depend on the type of reaction. For example, oxidation may yield corresponding ketones or carboxylic acids, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)aniline
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine

Uniqueness

What sets 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine apart is its unique combination of three different heterocyclic rings, which may confer distinct chemical and biological properties compared to its analogs .

Biological Activity

The compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine is a novel heterocyclic compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its synthesis, biological properties, and relevant case studies, supported by data tables and research findings.

Synthesis of the Compound

The synthesis of this compound typically involves the reaction of 3,5-dimethyl-1H-pyrazole with various piperazine derivatives and pyridazine scaffolds. The reaction conditions often include anhydrous solvents and controlled temperatures to optimize yield and purity.

Antitumor Activity

Research indicates that derivatives of pyrazole and pyridazine structures exhibit significant antitumor activity. For example, a study highlighted that compounds with similar structures inhibited the growth of A549 lung cancer cells effectively. The mechanism often involves the induction of apoptosis and cell cycle arrest in cancer cells, making these compounds promising candidates for further development in cancer therapy .

Antimicrobial Properties

Compounds featuring the pyrazole moiety are known for their antimicrobial properties. In vitro studies have shown that certain derivatives can inhibit the growth of various bacterial strains, including Gram-positive and Gram-negative bacteria. The efficacy is often attributed to their ability to disrupt bacterial cell wall synthesis or interfere with metabolic pathways .

Anti-inflammatory Effects

The anti-inflammatory potential of pyrazole derivatives has been well-documented. Studies have shown that these compounds can reduce inflammation markers in animal models, suggesting their utility in treating inflammatory diseases. The mechanism is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 .

Case Studies

• Antitumor Efficacy in A549 Cells : A study conducted on the effects of structurally related compounds demonstrated a significant reduction in cell viability at concentrations as low as 10 µM. The compound induced apoptosis as evidenced by increased caspase activity and DNA fragmentation assays .
• Antimicrobial Activity : In another study, the compound exhibited a minimum inhibitory concentration (MIC) against Staphylococcus aureus at 32 µg/mL, showcasing its potential as an antimicrobial agent .
• Anti-inflammatory Response : A recent investigation into the anti-inflammatory effects revealed that treatment with this compound led to a decrease in TNF-alpha levels in LPS-stimulated macrophages, indicating its potential application in inflammatory conditions.

Data Tables

Activity Type	Tested Concentration	Effect Observed
Antitumor (A549 Cells)	10 µM	Induction of apoptosis
Antimicrobial	32 µg/mL	Inhibition of Staphylococcus aureus
Anti-inflammatory	Variable	Decrease in TNF-alpha levels